Cas no 25828-06-2 (1-(5-amino-1H-tetrazol-1-yl)acetone)
25828-06-2 structure
Product Name:1-(5-amino-1H-tetrazol-1-yl)acetone
CAS No:25828-06-2
MF:C4H7N5O
MW:141.131279230118
MDL:MFCD08691648
CID:242358
PubChem ID:14617249
Update Time:2025-04-19
1-(5-amino-1H-tetrazol-1-yl)acetone Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(5-amino-1H-tetrazol-1-yl)-
- 1-(5-amino-1H-tetrazol-1-yl)acetone(SALTDATA: FREE)
- 1-acetonyl-5-aminotetrazole
- 1-(5-aminotetrazol-1-yl)propan-2-one
- 25828-06-2
- 1-(5-amino-1H-1,2,3,4-tetrazol-1-yl)propan-2-one
- 1-(5-amino-1H-tetrazol-1-yl)acetone
- SCHEMBL1286666
- MFCD08691648
- AKOS006280316
- BS-37578
- 2-Propanone,1-(5-amino-1H-tetrazol-1-yl)-(8CI,9CI)
-
- MDL: MFCD08691648
- Inchi: 1S/C4H7N5O/c1-3(10)2-9-4(5)6-7-8-9/h2H2,1H3,(H2,5,6,8)
- InChI Key: QVEHLATVHQUESH-UHFFFAOYSA-N
- SMILES: O=C(C)CN1C(N)=NN=N1
Computed Properties
- Exact Mass: 141.06500
- Monoisotopic Mass: 141.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Density: 1.634
- Boiling Point: 348.816°C at 760 mmHg
- Flash Point: 164.758°C
- Refractive Index: 1.72
- PSA: 86.69000
- LogP: -0.57450
1-(5-amino-1H-tetrazol-1-yl)acetone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-amino-1H-tetrazol-1-yl)acetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A636258-10mg |
1-(5-amino-1H-tetrazol-1-yl)acetone |
25828-06-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636258-50mg |
1-(5-amino-1H-tetrazol-1-yl)acetone |
25828-06-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A636258-100mg |
1-(5-amino-1H-tetrazol-1-yl)acetone |
25828-06-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB217545-1 g |
1-(5-Amino-1H-tetrazol-1-yl)acetone; 95% |
25828-06-2 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB217545-1g |
1-(5-Amino-1H-tetrazol-1-yl)acetone, 95%; . |
25828-06-2 | 95% | 1g |
€94.10 | 2025-02-19 | |
| 1PlusChem | 1P00C2EF-1g |
2-Propanone,1-(5-amino-1H-tetrazol-1-yl)-(8CI,9CI) |
25828-06-2 | 95% | 1g |
$43.00 | 2025-02-25 | |
| A2B Chem LLC | AF62183-1g |
1-(5-Amino-1h-tetrazol-1-yl)acetone |
25828-06-2 | 95% | 1g |
$35.00 | 2024-04-20 |
1-(5-amino-1H-tetrazol-1-yl)acetone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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